Cas no 36269-13-3 (Nsc177439)

• Product Name: Nsc177439
• CAS No: 36269-13-3
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 921189
• PubChem ID: 301153
• Update Time: 2025-04-19

Nsc177439 Chemical and Physical Properties

Names and Identifiers

• Nsc177439
• AC1L6XT2
• NSC-177439
• 36269-13-3
• DTXSID20306551

• Inchi： 1S/C14H18O4/c15-10-3-7-13(17-10)5-1-9-2-6-14(12(9)13)8-4-11(16)18-14/h9,12H,1-8H2
• InChI Key： RYNSXWQXJUASSF-UHFFFAOYSA-N
• SMILES： O1C(CCC21CCC1CCC3(CCC(=O)O3)C12)=O

Computed Properties

• Exact Mass: 250.12054
• Monoisotopic Mass: 250.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6
• LogP: 1.95800